5-(1-Hydroxybutan-2-yl)isolongifol-5-ene

• Molecular Formula: C19H32O
• Molecular Weight: 276.5 g/mol
• IUPAC Name: 2-[(1R,8S)-2,2,7,7-tetramethyl-5-tricyclo[6.2.1.01,6]undec-5-enyl]butan-1-ol
• InChI: InChI=1S/C19H32O/c1-6-13(12-20)15-8-9-17(2,3)19-10-7-14(11-19)18(4,5)16(15)19/h13-14,20H,6-12H2,1-5H3/t13?,14-,19-/m0/s1
• InChI Key: VTDPAWJRKGTFMY-YYVQVQHNSA-N
• Isomeric SMILES: CCC(CO)C1=C2[C@@]3(CC[C@@H](C3)C2(C)C)C(CC1)(C)C
• Canonical SMILES: CCC(CO)C1=C2C(C3CCC2(C3)C(CC1)(C)C)(C)C

Description

5-(1-Hydroxybutan-2-yl)isolongifol-5-ene is a complex isoprenoid derivative classified under the lipid category of tricyclic sesquiterpenes. Its molecular formula is C₁₉H₃₂O, with an exact mass of 276.2453 g/mol . The compound features a hydroxylated butyl side chain attached to the isolongifolene core, a bicyclic structure characteristic of sesquiterpenes. The compound is structurally related to natural terpenoids, which are often studied for their roles in fragrance, medicinal chemistry, and ecological signaling .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison of Isolongifolene Derivatives

Compound Name	Molecular Formula	Exact Mass (g/mol)	Substituent Structure	Key Features
5-(1-Hydroxybutan-2-yl)isolongifol-5-ene	C₁₉H₃₂O	276.2453	1-Hydroxybutan-2-yl	Longest side chain; enhanced hydrophilicity
5-(1-Hydroxypropan-2-yl)isolongifol-5-ene	C₁₇H₂₈O	248.2140*	1-Hydroxypropan-2-yl	Shorter chain; higher steric accessibility
5-(2-Hydroxyethyl)isolongifol-5-ene	C₁₇H₂₈O	248.2140*	2-Hydroxyethyl	Minimal side chain; compact structure
5-(3-Hydroxybutan-2-yl)isolongifol-5-ene	C₁₉H₃₂O	276.2453	3-Hydroxybutan-2-yl	Isomeric hydroxyl position; altered spatial orientation
5-(1-Methoxypropan-2-yl)isolongifol-5-ene	C₁₈H₃₀O	262.2297	1-Methoxypropan-2-yl	Ether group; reduced polarity

Key Comparisons:

Chain Length and Hydrophilicity :

• The hydroxybutan-2-yl substituent in the target compound provides a longer alkyl chain than analogs like 5-(1-hydroxypropan-2-yl)isolongifol-5-ene (C₃ vs. C₄ chain). This increases molecular weight and may enhance lipid bilayer interactions compared to shorter-chain derivatives .
• The hydroxyl group in all analogs contributes to hydrogen-bonding capacity, but the longer chain in the target compound could reduce volatility, a critical factor in fragrance applications.

Steric and Isomeric Effects: 5-(3-Hydroxybutan-2-yl)isolongifol-5-ene shares the same molecular formula as the target compound but differs in hydroxyl position. This isomerism may affect receptor binding or enzymatic interactions due to altered spatial arrangement .

Biological and Industrial Relevance :

• Hydroxylated isolongifolene derivatives are hypothesized to serve as intermediates in synthetic pathways for bioactive molecules. For example, 5-(2-hydroxyethyl)isolongifol-5-ene ’s compact structure might favor penetration into hydrophobic environments, such as microbial membranes .
• The methoxypropan-2-yl variant’s ether linkage could improve stability under acidic conditions, making it a candidate for drug delivery systems .